Cas no 187099-99-6 (Sulforhodamine 101 DHPE)

• Product Name: Sulforhodamine 101 DHPE
• CAS No: 187099-99-6
• MF: C₇₄H₁₁₇N₄O₁₄PS₂
• MW: 1381.84296107292
• CID: 148383
• PubChem ID: 643970
• Update Time: 2025-10-28

Sulforhodamine 101 DHPE Chemical and Physical Properties

Names and Identifiers

• Sulforhodamine 101 1,2-dihexadecanoyl-SN-glycero-3-phosphoethanolLamine, triethylammonium salt
• SR 101 DHPE
• 5-{[(7R)-4-Hydroxy-4-oxido-10-oxo-7-(palmitoyloxy)-3,5,9-trioxa-4lambda~5~-phosphapentacos-1-yl]sulfamoyl}-2-(2,3,6,7,12,13,16,17-octahydro-1H,5H,11H,15H-pyrido[3,2,1-ij]quinolizino[1',9':6,7,8]chromeno[2,3-f]quinolin-18-ium-9-yl)benzenesulfonate - N,N-diethylethanamine (1:1)
• 5-{[(7R)-7-(hexadecanoyloxy)-4-hydroxy-4-oxido-10-oxo-3,5,9-trioxa-4lambda~5~-phosphapentacos-1-yl]sulfamoyl}-2-(2,3,6,7,12,13,16,17-octahydro-1H,5H,11H,15H-pyrid
• texas red DHPE
• LGCVGZUKCPBDDA-UHFFFAOYSA-N
• SulforhodaMine 101 DHPE [N-(RhodaMine 101 sulfonyl)-1,2-hexadecanoyl-sn-4-phosphoethanolaMine, triethylaMMoniuM salt]
• N-(Rhodamine 101 sulfonyl)-1,2-hexadecanoyl-sn-4-phosphoethanolamine, triethylammonium salt
• 16-{4-[(2-{[2,3-Bis(hexadecanoyloxy)propyl phosphonato]oxy}ethyl)sulfamoyl]-2-sulfonatophenyl}-3
• 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium, 2,3,6,7,12,13,16,17-octahydro-9-[4-[[[4-hydroxy-4-oxido-10-oxo-7-[(1-oxohexadecyl)oxy]-3,5,9-trioxa-4-phosphapentacos-1-yl]amino]sulfony
• Texas Red? 1,2-dihexadecanoyl-sn-glycero-3- phosphoethanolamine, triethylammonium salt (Texas Red? DHPE)
• N,N-diethylethanamine;5-[2-[[(2R)-2,3-di(hexadecanoyloxy)propoxy]-hydroxyphosphoryl]oxyethylsulfamoyl]-2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzenesulfonate
• Sulforhodamine 101 DHPE
• E-oxa-9,23-diazaheptacyclo[17.7.1.1,.02,1.0,1.023,2.013,2]octacosa-1,3,5(28),13,15,17,19(27)-heptaen-3-ylium; triethylazanium
• TR-DHPE
• 187099-99-6
• J-012034
• SCHEMBL611397
• Texas Red-DHPE *CAS 187099-99-6*
• CS-0091050
• HY-125385

• MDL： MFCD30179713
• Inchi： 1S/C68H102N3O14PS2.C6H15N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-37-62(72)81-50-54(84-63(73)38-28-26-24-22-20-18-16-14-12-10-8-6-4-2)51-83-86(74,75)82-46-41-69-87(76,77)55-39-40-56(61(49-55)88(78,79)80)64-59-47-52-33-29-42-70-44-31-35-57(65(52)70)67(59)85-68-58-36-32-45-71-43-30-34-53(66(58)71)48-60(64)68;1-4-7(5-2)6-3/h39-40,47-49,54,69H,3-38,41-46,50-51H2,1-2H3,(H-,74,75,78,79,80);4-6H2,1-3H3/t54-;/m1./s1
• InChI Key： DLENCXDZIZEKQI-KINGROEASA-N
• SMILES： S(C1C=C(C=CC=1C1C2=CC3CCCN4CCCC(=C2OC2C=1C=C1CCC[N+]5CCCC=2C=51)C4=3)S(NCCOP(=O)(O)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)(=O)=O)(=O)(=O)[O-].N(CC)(CC)CC

Computed Properties

• Exact Mass: 1380.77453376g/mol
• Monoisotopic Mass: 1380.77453376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 95
• Rotatable Bond Count: 47
• Complexity: 2580
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 247Ų

Sulforhodamine 101 DHPE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 22-24/25
• Safety Term：S22-24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on Sulforhodamine 101 DHPE

Introduction to Sulforhodamine 101 DHPE (CAS No. 187099-99-6)

Sulforhodamine 101 DHPE, with the chemical identifier CAS No. 187099-99-6, is a compound that has garnered significant attention in the field of chemical and biomedical research. This fluorescent dye is widely recognized for its applications in various scientific domains, particularly in cellular imaging and drug development. The unique properties of Sulforhodamine 101 DHPE make it an invaluable tool for researchers seeking to explore complex biological processes at the molecular level.

The molecular structure of Sulforhodamine 101 DHPE comprises a rhodamine core, which is known for its exceptional fluorescence characteristics. This core is further functionalized with a dihydroxypropyl ether group, enhancing its solubility and stability in aqueous environments. These attributes make it particularly suitable for use in biological systems where compatibility with water-based media is crucial.

In recent years, Sulforhodamine 101 DHPE has been extensively studied for its potential in photodynamic therapy (PDT). PDT is a medical treatment that uses light-sensitive chemicals, such as dyes, to induce cell death in targeted tissues. The high quantum yield of fluorescence and the ability to generate reactive oxygen species upon light activation make Sulforhodamine 101 DHPE an attractive candidate for this application. Current research indicates that this compound can selectively target cancer cells while minimizing damage to surrounding healthy tissue, offering a promising alternative or adjunct to traditional therapies.

Beyond its role in PDT, Sulforhodamine 101 DHPE has also been explored for its potential in drug delivery systems. The dihydroxypropyl ether group on its structure allows for modifications that can enhance its interactions with biological membranes, facilitating the development of targeted drug delivery vehicles. Recent studies have demonstrated the effectiveness of using Sulforhodamine 101 DHPE-based nanoparticles in delivering therapeutic agents to specific sites within the body, thereby improving treatment efficacy and reducing side effects.

The compound's fluorescence properties also make it a valuable tool in cellular imaging and biomarker detection. Researchers utilize Sulforhodamine 101 DHPE to visualize intracellular processes and track the localization of specific molecules within living cells. This capability is particularly useful in studying pathways associated with diseases such as cancer, inflammation, and neurodegeneration. Advanced imaging techniques combined with Sulforhodamine 101 DHPE have provided unprecedented insights into these processes, aiding in the development of more accurate diagnostic tools and therapeutic strategies.

In addition to its biomedical applications, Sulforhodamine 101 DHPE has shown promise in environmental monitoring and toxicology research. Its ability to bind to specific environmental pollutants allows researchers to detect and quantify these substances with high precision. This application is crucial for assessing environmental health risks and developing effective remediation strategies.

The synthesis of Sulforhodamine 101 DHPE involves a series of carefully controlled chemical reactions that ensure high purity and yield. The process typically begins with the functionalization of the rhodamine core, followed by the introduction of the dihydroxypropyl ether group. Advanced synthetic methodologies have been developed to optimize this process, ensuring that the final product meets stringent quality standards required for scientific applications.

The safety profile of Sulforhodamine 101 DHPE is another critical aspect that has been thoroughly investigated. Studies have demonstrated its low toxicity profile when used under appropriate conditions, making it suitable for both in vitro and in vivo applications. However, as with any chemical compound used in research or medical settings, proper handling procedures must be followed to ensure safety and efficacy.

The future prospects for Sulforhodamine 101 DHPE are vast and exciting. Ongoing research aims to expand its applications into new areas such as gene therapy and regenerative medicine. The compound's versatility and compatibility with various biological systems make it a cornerstone in modern biomedical research.